Cas no 1618647-93-0 (4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride)

• Product Name: 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride
• CAS No: 1618647-93-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• MDL: MFCD31652375
• CID: 4609340
• Update Time: 2025-07-27

4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride(WX191558S1)
• 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride

• MDL： MFCD31652375
• Inchi： 1S/C10H12N2.ClH/c1-7-3-9(5-11)4-8(2)10(7)6-12;/h3-4H,6,12H2,1-2H3;1H
• InChI Key： XWRYZCLHGPUMRV-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(C#N)=CC=1C)C)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride

Comprehensive Overview of 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride (CAS No. 1618647-93-0)

4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride (CAS No. 1618647-93-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its aminomethyl and dimethylbenzonitrile functional groups, has garnered significant attention due to its potential applications in drug discovery and material science. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride has surged, driven by its relevance in the development of novel therapeutic agents. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioconjugates. The compound's unique structure allows for versatile modifications, enabling the creation of targeted molecules for diseases such as cancer and neurodegenerative disorders. This aligns with the growing trend of precision medicine and personalized therapeutics, topics frequently searched in scientific and medical communities.

From a synthetic chemistry perspective, CAS No. 1618647-93-0 is valued for its high purity and consistent performance. Its nitrile group offers reactivity that can be leveraged in cross-coupling reactions, a hot topic in modern organic synthesis. Laboratories and manufacturers often seek information on its synthetic pathways, scaling-up procedures, and quality control measures, reflecting the compound's industrial importance.

Environmental and safety considerations are also critical when working with 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the increasing focus on green chemistry and sustainable practices, which are frequently discussed in academic and industrial forums. Users often search for MSDS (Material Safety Data Sheets) and storage guidelines to ensure compliance with regulatory standards.

The compound's relevance extends to analytical chemistry, where it serves as a reference standard for chromatographic methods. Its distinct UV absorption and mass spectral properties make it suitable for HPLC and LC-MS applications, addressing the need for reliable quantification in research. This ties into the broader demand for high-throughput screening and quality assurance in pharmaceutical development.

In summary, 4-(aminomethyl)-3,5-dimethylbenzonitrile hydrochloride (CAS No. 1618647-93-0) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role in drug discovery, material science, and analytical chemistry underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound remains a subject of interest for both academic and industrial stakeholders.